Cas no 2138234-16-7 (Cyclohexanesulfonamide, N-methyl-4-propyl-)
Cyclohexanesulfonamide, N-methyl-4-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanesulfonamide, N-methyl-4-propyl-
-
- Inchi: 1S/C10H21NO2S/c1-3-4-9-5-7-10(8-6-9)14(12,13)11-2/h9-11H,3-8H2,1-2H3
- InChI Key: MOQWCQUQKTWEHO-UHFFFAOYSA-N
- SMILES: C1(S(NC)(=O)=O)CCC(CCC)CC1
Cyclohexanesulfonamide, N-methyl-4-propyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-680470-0.05g |
N-methyl-4-propylcyclohexane-1-sulfonamide |
2138234-16-7 | 0.05g |
$1032.0 | 2023-03-11 | ||
| Enamine | EN300-680470-0.1g |
N-methyl-4-propylcyclohexane-1-sulfonamide |
2138234-16-7 | 0.1g |
$1081.0 | 2023-03-11 | ||
| Enamine | EN300-680470-0.25g |
N-methyl-4-propylcyclohexane-1-sulfonamide |
2138234-16-7 | 0.25g |
$1131.0 | 2023-03-11 | ||
| Enamine | EN300-680470-0.5g |
N-methyl-4-propylcyclohexane-1-sulfonamide |
2138234-16-7 | 0.5g |
$1180.0 | 2023-03-11 | ||
| Enamine | EN300-680470-1.0g |
N-methyl-4-propylcyclohexane-1-sulfonamide |
2138234-16-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-680470-2.5g |
N-methyl-4-propylcyclohexane-1-sulfonamide |
2138234-16-7 | 2.5g |
$2408.0 | 2023-03-11 | ||
| Enamine | EN300-680470-5.0g |
N-methyl-4-propylcyclohexane-1-sulfonamide |
2138234-16-7 | 5.0g |
$3562.0 | 2023-03-11 | ||
| Enamine | EN300-680470-10.0g |
N-methyl-4-propylcyclohexane-1-sulfonamide |
2138234-16-7 | 10.0g |
$5283.0 | 2023-03-11 |
Cyclohexanesulfonamide, N-methyl-4-propyl- Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on Cyclohexanesulfonamide, N-methyl-4-propyl-
Cyclohexanesulfonamide, N-methyl-4-propyl- (CAS No. 2138234-16-7): A Comprehensive Overview
Cyclohexanesulfonamide, N-methyl-4-propyl- (CAS No. 2138234-16-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and properties, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.
The chemical structure of Cyclohexanesulfonamide, N-methyl-4-propyl- consists of a cyclohexane ring with a sulfonamide group and a propyl substituent attached to the nitrogen atom. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for further investigation.
Recent studies have focused on the pharmacological activities of Cyclohexanesulfonamide, N-methyl-4-propyl-. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that Cyclohexanesulfonamide, N-methyl-4-propyl- could be a valuable lead compound for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory properties, Cyclohexanesulfonamide, N-methyl-4-propyl- has also been studied for its potential as an analgesic. Preclinical studies have shown that it can effectively reduce pain responses in animal models, indicating its potential for use in pain management. The mechanism of action is believed to involve the modulation of nociceptive pathways, although further research is needed to fully elucidate the underlying mechanisms.
The solubility and stability of Cyclohexanesulfonamide, N-methyl-4-propyl- are important factors to consider in its pharmaceutical applications. It has been found to exhibit good solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms. Additionally, the compound demonstrates satisfactory stability under different storage conditions, making it suitable for long-term storage and transportation.
Safety and toxicity profiles are critical aspects in the evaluation of any potential drug candidate. Preliminary toxicological studies on Cyclohexanesulfonamide, N-methyl-4-propyl- have shown that it has a favorable safety profile at therapeutic doses. However, more comprehensive toxicological assessments are necessary to ensure its safety for human use.
The synthesis of Cyclohexanesulfonamide, N-methyl-4-propyl- involves several well-established chemical reactions. One common synthetic route involves the reaction of cyclohexanesulfonyl chloride with N-methylpropylamine under controlled conditions. This process yields high-purity product with good yields, making it feasible for large-scale production.
In conclusion, Cyclohexanesulfonamide, N-methyl-4-propyl- (CAS No. 2138234-16-7) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and analgesic properties, coupled with favorable solubility and stability characteristics, make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to explore its full potential and optimize its use in various medical settings.
2138234-16-7 (Cyclohexanesulfonamide, N-methyl-4-propyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)